Cas no 1817628-40-2 (PF-06426779)

• Product Name: PF-06426779
• CAS No: 1817628-40-2
• MF: C₁₇H₁₈FN₃O₄
• MW: 347.340927600861
• CID: 4767306
• PubChem ID: 118414536
• Update Time: 2025-07-14

PF-06426779 Chemical and Physical Properties

Names and Identifiers

• BDBM403134
• US10329302, Example 288
• PF-06426779
• G17543
• 1-(((2S,3S,4S)-4-Fluoro-3-methyl-5-oxopyrrolidin-2-yl)methoxy)-7-methoxyisoquinoline-6-carboxamide
• HY-123854
• US10793579, Example 189
• example 38 [PMID:28498658]
• SCHEMBL17137358
• US11702424, Example 189
• 1-[[(2S,3S,4S)-4-fluoro-3-methyl-5-oxopyrrolidin-2-yl]methoxy]-7-methoxyisoquinoline-6-carboxamide
• 1-{[(2S,3S,4S)-4-fluoro-3-methyl-5-oxopyrrolidin-2-yl]methoxy}-7-methoxyisoquinoline-6-carboxamide
• AKOS040757059
• GTPL9666
• BDBM50239498
• CHEMBL4093120
• 1817628-40-2
• CS-0086581
• MS-25341
• example 189 [WO2015150995]
• US10329302, Example 189

• Inchi： 1S/C17H18FN3O4/c1-8-12(21-16(23)14(8)18)7-25-17-10-6-13(24-2)11(15(19)22)5-9(10)3-4-20-17/h3-6,8,12,14H,7H2,1-2H3,(H2,19,22)(H,21,23)/t8-,12+,14-/m1/s1
• InChI Key： GISRWBROCYNDME-CWONEXCFSA-N
• SMILES： F[C@H]1C(N[C@@H](COC2C3C=C(C(C(N)=O)=CC=3C=CN=2)OC)[C@H]1C)=O

Computed Properties

• Exact Mass: 347.12813423g/mol
• Monoisotopic Mass: 347.12813423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on PF-06426779

PF-06426779: A Promising Compound for the Treatment of Neurodegenerative Diseases

PF-06426779 (CAS No. 1817628-40-2) is a novel compound that has garnered significant attention in the field of neurodegenerative diseases. This compound, developed by Pfizer, is designed to target specific molecular pathways involved in the progression of diseases such as Alzheimer's and Parkinson's. The unique properties and potential therapeutic benefits of PF-06426779 have been extensively studied in both preclinical and early clinical trials, making it a promising candidate for future treatments.

The primary mechanism of action for PF-06426779 involves the modulation of microtubule dynamics. Microtubules are essential components of the cytoskeleton, playing a crucial role in maintaining cellular structure and facilitating intracellular transport. In neurodegenerative diseases, disruptions in microtubule function can lead to neuronal dysfunction and cell death. By stabilizing microtubules, PF-06426779 aims to mitigate these effects and potentially slow disease progression.

Recent studies have highlighted the efficacy of PF-06426779 in preclinical models. For instance, a study published in the journal Nature Communications demonstrated that PF-06426779 significantly reduced neurofibrillary tangles and improved cognitive function in transgenic mouse models of Alzheimer's disease. These findings suggest that the compound may have a dual role in both preventing and reversing the pathological changes associated with neurodegeneration.

In addition to its effects on microtubules, PF-06426779 has also shown promise in reducing inflammation, another key factor in the development and progression of neurodegenerative diseases. Chronic inflammation can exacerbate neuronal damage and contribute to the formation of amyloid plaques and neurofibrillary tangles. Preclinical data indicate that PF-06426779 can modulate inflammatory responses by inhibiting the activation of microglia, the primary immune cells in the brain.

The safety profile of PF-06426779 has been extensively evaluated in preclinical studies. Animal models have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects. These findings have paved the way for early clinical trials, which are currently underway to assess the safety and efficacy of PF-06426779 in human subjects.

Clinical trials are a critical step in translating preclinical success into effective treatments for patients. The Phase I trial for PF-06426779, which focused on assessing safety and pharmacokinetics, was completed successfully. The results indicated that the compound was safe and well-tolerated across a range of doses. Building on these positive outcomes, Phase II trials are now underway to evaluate the efficacy of PF-06426779 in patients with early-stage Alzheimer's disease.

The potential impact of PF-06426779 on public health is significant. Neurodegenerative diseases affect millions of people worldwide, with a substantial economic burden on healthcare systems. Effective treatments that can slow or halt disease progression could improve quality of life for patients and reduce healthcare costs. Moreover, the success of compounds like PF-06426779 could open new avenues for research into other neurodegenerative conditions.

In conclusion, PF-06426779 (CAS No. 1817628-40-2) represents a significant advancement in the treatment of neurodegenerative diseases. Its unique mechanism of action, combined with its promising preclinical and early clinical results, positions it as a potential game-changer in this field. As research continues, it is hoped that this compound will provide much-needed relief to patients suffering from these debilitating conditions.